Cas no 2172119-76-3 (3-chloro-6-2-methoxy-4-(trifluoromethyl)phenylpyridazine)

• Product Name: 3-chloro-6-2-methoxy-4-(trifluoromethyl)phenylpyridazine
• CAS No: 2172119-76-3
• MF: C₁₂H₈ClF₃N₂O
• MW: 288.652932167053
• CID: 5810369
• PubChem ID: 165794401
• Update Time: 2025-05-28

3-chloro-6-2-methoxy-4-(trifluoromethyl)phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-2-methoxy-4-(trifluoromethyl)phenylpyridazine
• 2172119-76-3
• EN300-1586912
• 3-chloro-6-[2-methoxy-4-(trifluoromethyl)phenyl]pyridazine

• Inchi： 1S/C12H8ClF3N2O/c1-19-10-6-7(12(14,15)16)2-3-8(10)9-4-5-11(13)18-17-9/h2-6H,1H3
• InChI Key： JBLHMWRMJLIUMX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(C(F)(F)F)=CC=2OC)N=N1

Computed Properties

• Exact Mass: 288.0277251g/mol
• Monoisotopic Mass: 288.0277251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35Ų

Additional information on 3-chloro-6-2-methoxy-4-(trifluoromethyl)phenylpyridazine

Comprehensive Overview of 3-Chloro-6-(2-Methoxy-4-(Trifluoromethyl)Phenyl)Pyridazine (CAS No. 2172119-76-3)

The compound 3-chloro-6-(2-methoxy-4-(trifluoromethyl)phenyl)pyridazine (CAS No. 2172119-76-3) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyridazine core and trifluoromethyl substituent, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the most notable aspects of 3-chloro-6-(2-methoxy-4-(trifluoromethyl)phenyl)pyridazine is its role in structure-activity relationship (SAR) studies. The presence of the chloro and methoxy groups enhances its binding affinity to biological targets, while the trifluoromethyl moiety improves metabolic stability. This combination has led to its investigation in the development of novel kinase inhibitors, a hot topic in oncology and autoimmune disease research. Recent publications highlight its utility in optimizing lead compounds for improved pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, CAS No. 2172119-76-3 has been a subject of interest due to the growing demand for eco-friendly synthetic routes. Researchers are exploring catalytic methods to incorporate the trifluoromethyl group more efficiently, reducing waste and energy consumption. This aligns with the broader industry trend toward green solvents and atom-economical reactions, which are frequently searched topics in academic and industrial forums.

Another area where 3-chloro-6-(2-methoxy-4-(trifluoromethyl)phenyl)pyridazine shows promise is in material science. Its aromatic system and electron-withdrawing groups make it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). With the rise of flexible electronics and wearable devices, such applications are highly relevant to current technological advancements. The compound’s photophysical properties are under investigation for potential use in optoelectronic devices.

From a commercial perspective, the demand for CAS No. 2172119-76-3 is driven by its versatility in custom synthesis and contract research organizations (CROs). Suppliers and manufacturers often highlight its purity (>98%) and scalability, addressing the needs of high-throughput screening and preclinical development. Keywords like high-purity intermediates and building blocks for drug discovery are frequently associated with this compound in market reports.

In summary, 3-chloro-6-(2-methoxy-4-(trifluoromethyl)phenyl)pyridazine represents a multifaceted tool for modern chemical research. Its applications span medicinal chemistry, sustainable synthesis, and advanced materials, making it a compound of enduring relevance. As scientific inquiries continue to evolve, this molecule is likely to remain at the forefront of innovation in interdisciplinary fields.